2-(4-bromophenoxy)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C18H16BrN3O3/c1-2-16-21-18(25-22-16)12-4-3-5-14(10-12)20-17(23)11-24-15-8-6-13(19)7-9-15/h3-10H,2,11H2,1H3,(H,20,23)
• InChI Key: QAXBJLBXDBXHQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=CC=C2)NC(=O)COC3=CC=C(C=C3)Br
• Molecular Formula: C18H16BrN3O3
• Molecular Weight: 402.2 g/mol

Description

2-(4-bromophenoxy)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide, also known as BPOEPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the inflammatory response. COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. By inhibiting COX-2, this compound may reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. In one study, this compound was found to reduce the production of inflammatory cytokines in mice with induced inflammation. In another study, this compound was found to reduce pain in rats with induced arthritis. This compound has also been shown to have low toxicity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromophenoxy)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide in lab experiments is its relatively simple synthesis method. This compound is also stable under a wide range of conditions, making it easy to handle. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the study of 2-(4-bromophenoxy)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide. One potential direction is the development of new drugs based on this compound for the treatment of inflammatory conditions. Another direction is the synthesis of new materials and polymers based on this compound for various applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in environmental science.

Synthesis Methods

The synthesis of 2-(4-bromophenoxy)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide involves the reaction between 4-bromophenol and 3-(3-ethyl-1,2,4-oxadiazol-5-yl)aniline in the presence of acetic anhydride and sodium acetate. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of the synthesis is typically around 70%.

Scientific Research Applications

2-(4-bromophenoxy)-N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs. In materials science, this compound has been used as a building block for the synthesis of novel polymers and materials. In environmental science, this compound has been studied for its potential use as a herbicide.